4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C22H26N2O3/c1-21(2,3)15-8-6-14(7-9-15)19(25)23-16-10-11-18-17(12-16)24-20(26)22(4,5)13-27-18/h6-12H,13H2,1-5H3,(H,23,25)(H,24,26)
• InChI Key: SRZNQTJWJVGXMC-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)NC1=O)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.461. The purity is usually 95%.
BenchChem offers high-quality 4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Studies

The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids represents a significant area of research. Such compounds have been synthesized in good yields, indicating the utility of these processes in creating novel compounds with potential applications in materials science and as intermediates in organic synthesis. Spectroscopic and X-ray diffraction studies, alongside DFT (Density Functional Theory) calculations, have helped in understanding the molecular structures, charge distributions, and reactivity regions of these compounds. Notably, these studies have revealed potential nonlinear optical (NLO) properties, suggesting applications in photonics and optoelectronics (Almansour et al., 2016).

Material Properties of Polyamides

Research into polyamides based on bis(ether-carboxylic acid) derivatives of 4-tert-butylcatechol has shown that these materials possess high thermal stability, solubility in polar solvents, and the ability to form transparent, flexible films. These properties are critical for applications in coatings, films, and advanced composites, where material performance at elevated temperatures and in various solvent environments is essential (Hsiao et al., 2000).

Biological Activities

While direct applications in biological activities for the exact compound are not available, similar structures have been explored for their antibacterial properties. For instance, compounds with related benzothiazolyl and pyrazolone structures have shown promising antibacterial activity against various strains, highlighting the potential for these compounds in developing new antimicrobial agents. This suggests a broader application of related compounds in pharmaceutical research, especially in the search for new treatments against resistant bacterial infections (Palkar et al., 2017).